1-Phenethyl-3-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)urea

• IUPAC Name: 1-(2-phenylethyl)-3-(4-pyrazin-2-yloxycyclohexyl)urea
• InChI: InChI=1S/C19H24N4O2/c24-19(22-11-10-15-4-2-1-3-5-15)23-16-6-8-17(9-7-16)25-18-14-20-12-13-21-18/h1-5,12-14,16-17H,6-11H2,(H2,22,23,24)
• InChI Key: OXPSSXGZXVJWDW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)NCCC2=CC=CC=C2)OC3=NC=CN=C3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

1-Phenethyl-3-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)urea is a chemical compound that belongs to the class of urea derivatives. It is commonly known as PZM21 and has gained significant attention in the scientific community due to its potential applications in the field of medicine. PZM21 has been found to have analgesic properties, making it a promising candidate for the development of non-addictive painkillers.

Scientific Research Applications

Anticancer Properties of Urea Derivatives

Studies on urea derivatives, such as 1-aryl-3-(2-chloroethyl) ureas, highlight their potential as anticancer agents. Gaudreault et al. (1988) synthesized 1-aryl-3-(2-chloroethyl) ureas and evaluated their cytotoxicity on human adenocarcinoma cells, finding some derivatives to exhibit comparable or superior cytotoxicity to chlorambucil, a known anticancer drug (Gaudreault et al., 1988). This study suggests that structural analogs of the requested compound may have applications in cancer research.

Metabolic Studies of Carcinostatic Ureas

Research into the metabolism of carcinostatic ureas in rat liver microsomes by May et al. (1979) revealed the production of several metabolites from 1-(2-chloroethyl)-3-(trans-4-methylcyclohexyl)-1-nitrosourea, demonstrating the metabolic pathways and potential toxicities of related compounds (May et al., 1979). This information can be crucial for understanding the biological interactions and effects of similar urea compounds in scientific research.

Acetylcholinesterase Inhibition by Flexible Ureas

Vidaluc et al. (1995) synthesized and assessed a series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas for antiacetylcholinesterase activity. These compounds were designed to test conformational flexibility and spacer length optimization for inhibitory activities, highlighting the potential of urea derivatives in developing treatments for diseases such as Alzheimer's (Vidaluc et al., 1995).

Nitrogen-Containing Carbons from Urea Condensation

Fechler et al. (2016) investigated the eutectic syntheses of graphitic carbon with high pyrazinic nitrogen content from mixtures of phenols/ketones and urea. This study provides insights into the synthesis of nitrogen-doped carbons, which are valuable for various applications, including catalysis and materials science (Fechler et al., 2016).

Hydrogel Tuning by Urea Derivatives

Lloyd and Steed (2011) explored how 1-(3-methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in various acids, with gel properties modifiable by the anion identity. This research illustrates the utility of urea derivatives in designing materials with specific physical properties, relevant in pharmaceuticals and materials science (Lloyd & Steed, 2011).